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For Immediate Release

This technical guide provides an in-depth overview of the physical and chemical characteristics

of Fmoc-Thr(SO3Na)-OH, a sulfated threonine derivative crucial for the synthesis of sulfated

peptides. Aimed at researchers, scientists, and professionals in drug development, this

document compiles essential data, detailed experimental protocols, and logical workflows to

facilitate its effective use in the laboratory.

Core Physical and Chemical Characteristics
Fmoc-Thr(SO3Na)-OH, with the molecular formula C19H18NNaO8S, is a white to off-white

powder.[1] Its molecular weight is approximately 443.40 g/mol .[1] This compound is a

derivative of the amino acid threonine, featuring a fluorenylmethyloxycarbonyl (Fmoc)

protecting group on the amine and a sodium sulfonate group on the hydroxyl side chain. The

presence of the sulfonate group imparts increased water solubility to peptides incorporating this

moiety.
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Property Value Reference

Molecular Formula C19H18NNaO8S [1][2]

Molecular Weight 443.403 g/mol [1]

Appearance White to off-white powder

Purity (typical) ≥98% [1]

Solubility
Soluble in polar organic

solvents like DMF and NMP
[3]

Synthesis of Fmoc-Thr(SO3Na)-OH
While a specific protocol for the direct synthesis of Fmoc-Thr(SO3Na)-OH is not readily

available in public literature, a representative procedure can be adapted from the synthesis of

the analogous compound, Fmoc-Tyr(SO3Na)-OH. The synthesis involves the sulfation of the

hydroxyl group of Fmoc-Thr-OH.

Representative Sulfation Protocol (adapted from Fmoc-Tyr(SO3Na)-OH synthesis):

Dissolution: Dissolve Fmoc-Thr-OH in a mixture of dimethylformamide (DMF), pyridine, and

dioxane.

Sulfation: Add a sulfur trioxide-DMF complex to the solution. The reaction is typically stirred

overnight at room temperature.

Work-up: The solvent is removed, and the residue is dissolved in ice-cold water.

Neutralization and Salt Formation: The pH of the aqueous solution is adjusted to 6.5 with a

solution of sodium carbonate to form the sodium salt.

Purification: The solution is lyophilized, and the resulting solid is taken up in DMF to remove

insoluble impurities by filtration. The final product is obtained after removal of the DMF.

Experimental Protocols: Solid-Phase Peptide
Synthesis (SPPS)
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Fmoc-Thr(SO3Na)-OH is primarily used as a building block in Fmoc-based solid-phase

peptide synthesis (SPPS) to introduce sulfated threonine residues into peptides. The bulky and

negatively charged sulfonate group can present challenges in coupling efficiency. Therefore,

careful selection of coupling reagents and reaction conditions is crucial.

General Fmoc-SPPS Workflow:

The following diagram illustrates a typical cycle for incorporating an amino acid, including

Fmoc-Thr(SO3Na)-OH, in an automated peptide synthesizer.

Resin with free amine Fmoc Deprotection
(20% Piperidine in DMF) Wash (DMF) Amino Acid Coupling

(Fmoc-AA-OH, Activator, Base in DMF) Wash (DMF) Ready for next cycle

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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